Cas no 60585-38-8 (3-aminopropanenitrile)
3-aminopropanenitrile structure
Product Name:3-aminopropanenitrile
3-aminopropanenitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-aminopropanenitrile
- beta-Cyanoethylamine
- W-109080
- Aminopropionitrile
- b-Alaminenitrile
- Propanenitrile, 3-amino-
- 3-Aminopropionitrile; Aminopropionitrile; BAPN; N-(2-Cyanoethyl)amine; NSC 40641
- EN300-21136
- 38D5LJ4KH2
- STR02529
- b-Aminopropionitrile
- 3-Aminopropionitrile stabilized with K2CO3
- Q3614347
- 3-aminopropionitrile (stabilized with k2co3)
- .beta.-Alaninenitrile
- CHEMBL1618272
- Lopac0_000055
- NCGC00162054-01
- MFCD00014820
- AMINOPROPIONITRILE [HSDB]
- BRN 1698848
- Aminopropionitrile (BAPN)
- A0408
- BDBM50232678
- UNII-38D5LJ4KH2
- SB75359
- beta-aminoproprionitrile
- 151-18-8
- 3-aminopropionitrile
- BETA-AMINOPROPIONITRILE [MART.]
- beta-Aminoethyl cyanide
- 68130-66-5
- C3H6N2
- NS00024934
- Propionitrile, 3-amino-
- NCGC00015048-02
- WLN: Z2CN
- 3-aminopropanonitrile
- beta-Aminopropionitrile Liquid
- 60585-38-8
- 3-amino-propionitrile, AldrichCPR
- .beta.-Aminopropionitrile
- 3-AMINOPROPIONITRILE [MI]
- DB-294222
- BETA-AMINOPROPIONITRILE [GREEN BOOK]
- 3-Aminopropiononitrile
- NSC-40641
- CCRIS 8134
- beta-Alaminenitrile
- AGSPXMVUFBBBMO-UHFFFAOYSA-
- .beta.-Cyanoethylamine
- Lopac-A-3134
- .beta.-Aminoethyl cyanide
- HSDB 2897
- D77355
- aminoethylcyanide
- BAPN
- 2-Cyanoethylamine
- CHEBI:27413
- DTXSID6048418
- CS-D1507
- EINECS 205-786-0
- ? AMINOPROPIONITRILE
- NSC40641
- BBL101609
- beta-amino propionitrile
- InChI=1/C3H6N2/c4-2-1-3-5/h1-2,4H2
- STL555405
- b-Cyanoethylamine
- NCGC00015048-01
- b-Aminoethyl cyanide
- C05670
- n-(2-cyanoethyl)amine
- beta-Alaninenitrile
- cyanoethylamine
- NSC 40641
- HY-Y1750
- NCGC00015048-05
- BETA-AMINOPROPIONITRILE
- H2NCH2CH2CN
- b-Alaninenitrile
- 68130-65-4
- AKOS000121388
- NCGC00015048-03
- beta-amino-propionitrile
- 3-amino-propionitrile
- ?3-Aminopropionitrile
-
- Inchi: 1S/C3H6N2/c4-2-1-3-5/h1-2,4H2
- InChI Key: AGSPXMVUFBBBMO-UHFFFAOYSA-N
- SMILES: NCCC#N
Computed Properties
- Exact Mass: 70.053098200g/mol
- Monoisotopic Mass: 70.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 5
- Rotatable Bond Count: 1
- Complexity: 49.2
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1
- Topological Polar Surface Area: 49.8Ų
3-aminopropanenitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
60585-38-8 (3-aminopropanenitrile) Related Products
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